N-(3-chloro-4-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-(2,2,6,6-tetramethylpiperidin-4-yl)thiourea
• InChI: InChI=1S/C16H23ClFN3S/c1-15(2)8-11(9-16(3,4)21-15)20-14(22)19-10-5-6-13(18)12(17)7-10/h5-7,11,21H,8-9H2,1-4H3,(H2,19,20,22)
• InChI Key: UCWHVPCJJWTGEL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=S)NC2=CC(=C(C=C2)F)Cl)C
• Molecular Formula: C16H23ClFN3S
• Molecular Weight: 343.9 g/mol

Description

Synthesis Analysis

The synthesis of thiourea derivatives, including compounds similar to N-(3-chloro-4-fluorophenyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea, involves reactions under specific conditions to achieve high yields. For instance, thioureas have been prepared through the reaction of acylthiocyanates with amines under solid-liquid phase transfer catalysis, demonstrating excellent yields and showcasing the efficiency of synthesis techniques in producing thiourea derivatives with antibacterial activities (Khazi, Koti, Chadha, & Mahajanshetti, 2006).

Molecular Structure Analysis

The molecular structure of thiourea derivatives has been extensively studied using techniques such as single crystal X-ray diffraction (XRD), demonstrating the importance of structural characterization in understanding the properties and potential applications of these compounds. Detailed studies on compounds like 1-(3-chloro-4-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]thiourea reveal insights into the optimized molecular structure, vibrational frequencies, and charge transfer within the molecules, significantly contributing to the understanding of their chemical behavior and reactivity (Sheena Mary et al., 2016).